Cas no 2229488-24-6 (tert-butyl 2-(3-nitro-1H-pyrazol-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(3-nitro-1H-pyrazol-4-yl)piperazine-1-carboxylate
• CAS No: 2229488-24-6
• MF: C₁₂H₁₉N₅O₄
• MW: 297.310362100601
• CID: 5930926
• PubChem ID: 165623178
• Update Time: 2025-10-25

tert-butyl 2-(3-nitro-1H-pyrazol-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-nitro-1H-pyrazol-4-yl)piperazine-1-carboxylate
• EN300-1884465
• 2229488-24-6

• Inchi： 1S/C12H19N5O4/c1-12(2,3)21-11(18)16-5-4-13-7-9(16)8-6-14-15-10(8)17(19)20/h6,9,13H,4-5,7H2,1-3H3,(H,14,15)
• InChI Key： IEXDSQOZDVGKAY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=NNC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 297.14370410g/mol
• Monoisotopic Mass: 297.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 116Ų

Additional information on tert-butyl 2-(3-nitro-1H-pyrazol-4-yl)piperazine-1-carboxylate

tert-butyl 2-(3-nitro-1H-pyrazol-4-yl)piperazine-1-carboxylate (CAS No. 2229488-24-6): An Overview

tert-butyl 2-(3-nitro-1H-pyrazol-4-yl)piperazine-1-carboxylate (CAS No. 2229488-24-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular structure of tert-butyl 2-(3-nitro-1H-pyrazol-4-yl)piperazine-1-carboxylate is composed of a piperazine ring substituted with a tert-butyl carbamate group and a 3-nitro-1H-pyrazole moiety. The tert-butyl carbamate group is known for its ability to enhance the stability and solubility of the compound, making it suitable for various pharmaceutical applications. The 3-nitro-1H-pyrazole moiety, on the other hand, imparts unique biological activities, such as anti-inflammatory and anti-cancer properties.

The compound has a molecular formula of C₁₅H₂₀N₄O₄ and a molecular weight of approximately 316.34 g/mol. Its physical properties include a white crystalline solid form with a melting point ranging from 150 to 155°C. The solubility of this compound in water is low, but it is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and methanol.

Synthesis Methods

The synthesis of tert-butyl 2-(3-nitro-1H-pyrazol-4-yl)piperazine-1-carboxylate has been reported using several methodologies. One common approach involves the reaction of tert-butyl piperazine-1-carboxylate with 3-nitro-1H-pyrazole in the presence of a coupling reagent such as diisopropyl azodicarboxylate (DIAD) and triphenylphosphine (TPP). This method typically yields high purity and good yields of the desired product.

An alternative synthetic route involves the reaction of tert-butyl piperazine-1-carboxylate with 3-nitropyrazole carboxylic acid chloride in an inert solvent like dichloromethane (DCM). This method is advantageous due to its simplicity and scalability, making it suitable for large-scale production.

Biological Activities and Applications

tert-butyl 2-(3-nitro-1H-pyrazol-4-yl)piperazine-1-carboxylate has been extensively studied for its biological activities. Recent research has highlighted its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both in vitro and in vivo models.

In addition to its anti-inflammatory properties, tert-butyl 2-(3-nitro-1H-pyrazol-4-yl)piperazine-1-carboxylate has demonstrated promising anti-cancer effects. Research conducted on various cancer cell lines has shown that this compound can induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways involved in cancer progression.

Clinical Trials and Future Prospects

The potential therapeutic applications of tert-butyl 2-(3-nitro-1H-pyrazol-4-yl)piperazine-1-carboxylate have led to several preclinical studies and early-stage clinical trials. These trials aim to evaluate the safety, efficacy, and pharmacokinetic properties of the compound in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses.

Further research is ongoing to optimize the formulation and delivery methods of this compound for maximum therapeutic benefit. Scientists are also exploring combination therapies involving tert-butyl 2-(3-nitro-1H-pyrazol-4-yl)piperazine-1-carboxylate with other drugs to enhance treatment outcomes for various diseases.

Conclusion

tert-butyl 2-(3-nitro-1H-pyrazol-4-yl)piperazine-1-carboxylate (CAS No. 2229488-24-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound holds significant promise for improving patient outcomes in various medical conditions.